Cas no 1157057-81-2 (3-fluoro-4-(methylamino)benzonitrile)

• Product Name: 3-fluoro-4-(methylamino)benzonitrile
• CAS No: 1157057-81-2
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD12109949
• CID: 840172
• PubChem ID: 21029569
• Update Time: 2025-04-19

3-fluoro-4-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(methylamino)benzonitrile
• AC1Q40W1
• AK145554
• AM807112
• CTK8E4461
• MolPort-011-991-931
• SureCN9232027
• SB76438
• DB-294261
• 1157057-81-2
• Z445160706
• AKOS009852118
• SCHEMBL9232027
• I11059
• EN300-64707
• AS-49506
• MFCD12109949
• Benzonitrile, 3-fluoro-4-(methylamino)-

• MDL： MFCD12109949
• Inchi： 1S/C8H7FN2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4,11H,1H3
• InChI Key： SNOXQSJLHWBCBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1NC

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles